Cas no 1806925-72-3 (5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1806925-72-3
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4881640
• Update Time: 2025-06-13

5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6IN/c8-3-4(14)2(6(9)10)1-15-5(3)7(11,12)13/h1,6H
• InChI Key： JAFIXYOLWZCZIR-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=NC=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine

5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine: A Versatile Intermediate in Pharmaceutical Synthesis

5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806925-72-3) is a highly versatile intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique combination of fluorine, iodine, and trifluoromethyl groups, has garnered significant attention due to its potential applications in the development of novel drugs and agrochemicals. In this article, we will delve into the chemical properties, synthetic routes, and recent research advancements involving this compound.

The structure of 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine is particularly noteworthy. The presence of multiple halogen substituents, including fluorine and iodine, along with the trifluoromethyl group, imparts unique chemical and physical properties to the molecule. These properties make it an attractive candidate for various synthetic transformations and derivatizations. For instance, the iodine atom can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.

Recent research has highlighted the importance of 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine in the synthesis of biologically active compounds. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that this intermediate can be used to synthesize a series of pyridyl derivatives with potent antiviral activity against influenza viruses. The researchers found that the introduction of specific substituents at the pyridine ring significantly enhanced the antiviral efficacy of the compounds.

In another notable study, scientists at a leading pharmaceutical company utilized 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine as a key intermediate in the development of a novel anticancer drug. The compound was subjected to a series of synthetic transformations to introduce various functional groups that improved its pharmacological properties. The resulting drug candidate exhibited high potency and selectivity against several cancer cell lines, making it a promising lead for further clinical development.

The synthetic routes for preparing 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine have been extensively studied and optimized. One common approach involves the sequential introduction of fluorine and trifluoromethyl groups onto a pyridine scaffold, followed by iodination. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency and scalability of these synthetic pathways.

The pharmacological properties of compounds derived from 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine have also been extensively investigated. Studies have shown that these derivatives exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of fluorine atoms in the structure often enhances metabolic stability and bioavailability, making these compounds attractive candidates for drug development.

In conclusion, 5-(Difluoromethyl)-3-fluoro-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806925-72-3) is a highly valuable intermediate in pharmaceutical synthesis. Its unique chemical structure and versatile reactivity make it an essential building block for the development of novel drugs with diverse therapeutic applications. Ongoing research continues to uncover new synthetic methods and biological activities associated with this compound, further solidifying its importance in the field.